Pharmacuetical Components Standards
  • Allopurinol
    Allopurinol
    • Cat. No.:
    • B063421
    • CAS No.:
    • 180749-06-8
    • Molecular Formula:
    • C5H4N4O
    • Molecular Weight:
    • 136.11 g/mol
    Description
    4-hydroxypyrazolo(3,4-d)pyrimidine is an odorless tasteless white microcrystalline powder. (NTP, 1992)
    Allopurinol is a bicyclic structure comprising a pyrazole ring fused to a hydroxy-substituted pyrimidine ...
    - +
  • Ubrogepant
    Ubrogepant
    • Cat. No.:
    • B612305
    • CAS No.:
    • 1374248-77-7
    • Molecular Formula:
    • C29H26F3N5O3
    • Molecular Weight:
    • 549.5 g/mol
    Description
    Ubrogepant is a Calcitonin Gene-related Peptide Receptor Antagonist. The mechanism of action of ubrogepant is as a Calcitonin Gene-related Peptide Receptor Antagonist.
    Ubrogepant is an orally available, small molecule inhibitor of the calcitonin gene-related peptide (CGRP) receptor that blocks the action of CGRP, a potent vasodilator believed to play a role in migraine headaches. Ubrogepant is approved for treatment of acute migraine attacks. In clinical trials, urbrogepant was generally well tolerated with only rare instances of transient serum aminotransferase elevations during therapy and with no reported instances of clinically apparent liver injury.
    Ubrogepant is an orally bioavailable calcitonin gene-related peptide (CGRP) receptor antagonist that can be used in the acute treatment of migraines. Upon oral administration, ubrogepant targets, binds to and blocks the activity of CGRP receptor. This prevents CGRP-mediated signaling. By blocking the CGRP-mediated pathways, ubrogepant is able to ease migraine symptoms, especially migraine headache pain. CGRP-mediated signaling plays a key role in migraine pathogenesis.
    UBROGEPANT is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 2019 and is indicated for migraine disorder.
    a calcitonin gene-related peptide receptor antagonist (CGRP-RA), for the acute treatment of migraine"> Ubrogepant is indicated for the acute treatment of migraine headaches with or without aura in adults. It was approved by the FDA on December 23, 2019, and is the first oral calcitonin gene-related peptide (CGRP)...
    - +
  • Cilnidipine
    Cilnidipine
    • Cat. No.:
    • B1669028
    • CAS No.:
    • 132203-70-4
    • Molecular Formula:
    • C27H28N2O7
    • Molecular Weight:
    • 492.5 g/mol
    Description
    Cilnidipine is a diesterified 1,4-dihydropyridine-3,5-dicarboxylic acid. A calcium channel blocker, it is used as an antihypertensive. It has a role as a calcium channel blocker, an antihypertensive agent and a ...
    - +
  • Cinnarizine
    Cinnarizine
    • Cat. No.:
    • B1669056
    • CAS No.:
    • 298-57-7
    • Molecular Formula:
    • C26H28N2
    • Molecular Weight:
    • 368.5 g/mol
    Description
    Cinnarizine is a N-alkylpiperazine, a diarylmethane and an olefinic compound. It has a role as an antiemetic, a histamine antagonist, a calcium channel blocker, a muscarinic antagonist, an anti-allergic agent, a...
    - +
  • Ciprofibrate
    Ciprofibrate
    • Cat. No.:
    • B1669075
    • CAS No.:
    • 52214-84-3
    • Molecular Formula:
    • C13H14Cl2O3
    • Molecular Weight:
    • 289.15 g/mol
    Description
    Ciprofibrate is a monocarboxylic acid, a member of cyclopropanes and an organochlorine compound. It has a role as an antilipemic drug.
    Ciprofibrate is a fibrate derivative with antilipidemic activity.
    CIPR...
    - +
  • Ciprofloxacin
    Ciprofloxacin
    • Cat. No.:
    • B1669076
    • CAS No.:
    • 85721-33-1
    • Molecular Formula:
    • C17H18FN3O3
    • Molecular Weight:
    • 331.34 g/mol
    Description
    Ciprofloxacin is a quinolone that is quinolin-4(1H)-one bearing cyclopropyl, carboxylic acid, fluoro and piperazin-1-yl substituents at positions 1, 3, 6 and 7, respectively. It has a role as an antiinfective ag...
    - +
  • Olmesartan Medoxomil
    Olmesartan Medoxomil
    • Cat. No.:
    • B1677270
    • CAS No.:
    • 144689-63-4
    • Molecular Formula:
    • C29H30N6O6
    • Molecular Weight:
    • 558.6 g/mol
    Description
    Olmesartan medoxomil is a member of biphenyls.
    Olmesartan Medoxomil is a synthetic imidazole derivative prodrug with an antihypertensive property. Upon hydrolysis, olmesartan medoxomil is converted to olmesar...
    - +
  • Gallic Acid
    Gallic Acid
    • Cat. No.:
    • B10754009
    • CAS No.:
    • 65271-60-5
    • Molecular Formula:
    • C7H6O5
    • Molecular Weight:
    • 170.12 g/mol
    Description
    Gallic acid is an odorless white solid. Sinks in water. (USCG, 1999)
    Gallic acid is a trihydroxybenzoic acid in which the hydroxy groups are at positions 3, 4, and 5. It has a role as an astringent, a cycloox...
    - +
  • Tigecycline
    Tigecycline
    • Cat. No.:
    • B15562696
    • CAS No.:
    • 220620-09-7
    • Molecular Formula:
    • C29H39N5O8
    • Molecular Weight:
    • 585.6 g/mol
    Description
    Tigecycline is tetracycline in which the hydroxy group at position 5 and the methyl group at position 6 are replaced by hydrogen, and with a dimethylamino substituent and an (N-tert-butylglycyl)amino substituent...
    - +
  • Quercetin
    Quercetin
    • Cat. No.:
    • B15603628
    • CAS No.:
    • 117-39-5; 6151-25-3; 7255-55-2
    • Molecular Formula:
    • C15H10O7
    • Molecular Weight:
    • 302.23 g/mol
    Description
    Quercetin appears as yellow needles or yellow powder. Converts to anhydrous form at 203-207 °F. Alcoholic solutions taste very bitter. (NTP, 1992)
    Quercetin is a pentahydroxyflavone having the five hydroxy gr...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img